Cas no 57653-14-2 (1H-Indene, 2-(1-methylethyl)-)
1H-Indene, 2-(1-methylethyl)- structure
Product Name:1H-Indene, 2-(1-methylethyl)-
CAS No:57653-14-2
MF:C12H14
MW:158.239563465118
CID:4045676
PubChem ID:15865661
Update Time:2025-04-22
1H-Indene, 2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 2-(1-methylethyl)-
- 2-(1-Methylethyl)-1H-indene
- 2-Isopropyl-1H-indene
- 2-Isopropylindene
- 2-i-Propylindene
- NIZLMLNEWVSBGD-UHFFFAOYSA-N
- 57653-14-2
-
- Inchi： 1S/C12H14/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-7,9H,8H2,1-2H3
- InChI Key： NIZLMLNEWVSBGD-UHFFFAOYSA-N
- SMILES： C1(=CC2C=CC=CC=2C1)C(C)C
Computed Properties
- Exact Mass: 158.109550447g/mol
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 237.0±15.0 ºC (760 Torr),
- Flash Point: 91.4±9.0 ºC,
- Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
1H-Indene, 2-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-51237814-1.0g |
2-(propan-2-yl)-1H-indene |
57653-14-2 | 95% | 1.0g |
$0.0 | 2023-01-05 |
1H-Indene, 2-(1-methylethyl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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